Cas no 1269376-41-1 ({[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride)

• Product Name: {[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride
• CAS No: 1269376-41-1
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• MDL: MFCD18483420
• CID: 4585045
• Update Time: 2025-05-20

{[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride

• MDL： MFCD18483420
• Inchi： 1S/C12H18N2.2ClH/c1-10-3-2-4-12(7-10)14-6-5-11(8-13)9-14;;/h2-4,7,11H,5-6,8-9,13H2,1H3;2*1H
• InChI Key： RFXHBKWKVLRSGC-UHFFFAOYSA-N
• SMILES： NCC1CCN(C2=CC=CC(C)=C2)C1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

{[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride

Chemical Compound CAS No. 1269376-41-1: {[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride

The chemical compound with CAS No. 1269376-41-1, known as {[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of tertiary amines and is often used in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure, featuring a pyrrolidine ring and a methyl group attached to a phenyl moiety, contributes to its versatile properties.

Recent studies have highlighted the potential of this compound in drug development. Researchers have explored its role as a building block for creating bioactive molecules with specific pharmacological properties. For instance, its ability to form stable complexes with metal ions has been leveraged in designing novel catalysts for organic synthesis. Additionally, the compound's interaction with biological systems has been investigated, revealing promising results in antimicrobial and antifungal assays.

The synthesis of {[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced techniques such as microwave-assisted synthesis has significantly improved the yield and purity of the compound. This has made it more accessible for large-scale production and application in various industries.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is soluble in common organic solvents like dichloromethane and ethanol. Its stability under thermal and oxidative conditions has been tested extensively, making it suitable for use in harsh chemical environments. Furthermore, the compound's ability to form crystalline structures has been exploited in the development of novel materials with tailored optical and electronic properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its reactivity under different conditions. These findings have paved the way for optimizing its use in catalytic processes and polymer synthesis.

One of the most exciting developments involving this compound is its application in green chemistry initiatives. Researchers have demonstrated that it can serve as an effective catalyst in the synthesis of biodegradable polymers, contributing to sustainable material production. Moreover, its role in enhancing the efficiency of industrial chemical processes has been recognized, leading to cost-effective solutions for manufacturers.

The global market for {[1-(3-methylphenyl)-3-pyrrolidinyl]methyl}amine dihydrochloride is growing rapidly due to its increasing demand across multiple sectors. Key players in the pharmaceutical industry are investing heavily in R&D to explore new therapeutic applications for this compound. Its potential as an intermediate in drug discovery pipelines has positioned it as a valuable asset in modern medicine.

In conclusion, CAS No. 1269376-41-1 represents a significant advancement in chemical science with wide-ranging implications across various industries. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more critical role in shaping future technologies and therapeutic solutions.